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Compound of Interest

Compound Name: 2-(Benzyloxy)-5-chloropyrazine

CAS No.: 1308649-66-2

Cat. No.: B3046808

Get Quote

Molecule Profile & Strategic Value
2-(Benzyloxy)-5-chloropyrazine is a bifunctional pyrazine scaffold used primarily as an

intermediate in the synthesis of kinase inhibitors and other heterocyclic pharmaceuticals. Its

value lies in its orthogonal reactivity:

C-5 Position (Cl): Highly reactive electrophile for Suzuki-Miyaura coupling or Buchwald-

Hartwig amination.

C-2 Position (Benzyloxy): Serves as a protected hydroxyl group, which can be deprotected

(hydrogenolysis) to yield the pyrazinone tautomer, a key pharmacophore in various bioactive

molecules.
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Property Specification

CAS Number 1308649-66-2

IUPAC Name 2-(Benzyloxy)-5-chloropyrazine

Molecular Formula C₁₁H₉ClN₂O

Molecular Weight 220.65 g/mol

Appearance White to off-white solid

Solubility Soluble in DCM, DMSO, Ethyl Acetate

Key Impurities
2,5-Bis(benzyloxy)pyrazine; 2,5-

Dichloropyrazine

Market Landscape: Suppliers & Pricing
Unlike common reagents like 2,5-dichloropyrazine, the 2-(benzyloxy)-5-chloro derivative is

often a Tier 2 or Tier 3 catalog item, meaning it is frequently "Make-to-Order" rather than "In-

Stock."

Primary Suppliers & Aggregators
Sourcing data indicates limited immediate stock availability. Procurement often requires

engaging custom synthesis houses or specialized aggregators.

Supplier Category
Representative
Companies

Availability Status
Estimated Lead
Time

Catalog Distributors
CymitQuimica,

Indagoo
Inquire / Low Stock 2–4 Weeks

Aggregators GuideChem, MolCore Varies by Vendor 3–6 Weeks

Bulk Manufacturers
WuXi AppTec,

Enamine
Custom Synthesis 6–8 Weeks

Estimated Pricing Structure
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Note: Prices are estimates based on market data for substituted chloropyrazines and are

subject to fluctuation.

Scale
Estimated Price
Range (USD)

Unit Cost (USD/g) Notes

Research (1 g) $150 – $350 $150 – $350
High premium for

small aliquots.

Pilot (10 g) $800 – $1,200 $80 – $120
Significant economy

of scale.

Bulk (100 g+) Quote Only < $50

Recommended to

synthesize in-house at

this scale.

Procurement Strategy: The "Inquire" Trap
Most listings for this CAS display "Inquire" rather than a fixed price. This often signals that the

vendor does not hold physical stock but will synthesize it upon order.

Recommendation: If you need >10 g, request a Certificate of Analysis (CoA) before purchase

to verify it is not a re-synthesized batch with high lead time.

"Make vs. Buy" Decision Matrix
Due to the high markup on the commercial material, in-house synthesis is often the superior

choice for medicinal chemistry campaigns requiring >5 grams.

Synthesis Workflow (DOT Visualization)
The following diagram outlines the logical flow for synthesizing and utilizing the scaffold.
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Figure 1: Synthesis pathway and downstream applications. Control of stoichiometry is critical to

avoid the bis-substituted impurity.

Detailed Synthetic Protocol (In-House Production)
Objective: Synthesis of 2-(Benzyloxy)-5-chloropyrazine from 2,5-dichloropyrazine. Scale: 10

mmol (~1.5 g output).

Reagents
2,5-Dichloropyrazine (1.49 g, 10 mmol)

Benzyl alcohol (1.08 g, 10 mmol)

Sodium Hydride (60% dispersion in oil) (0.44 g, 11 mmol)

Anhydrous THF (30 mL)

Methodology
Preparation: In a flame-dried round-bottom flask under Argon, suspend NaH (1.1 eq) in

anhydrous THF (20 mL). Cool to 0°C.

Alkoxide Formation: Add Benzyl alcohol (1.0 eq) dropwise. Stir at 0°C for 30 mins until gas

evolution ceases.
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Addition: Dissolve 2,5-dichloropyrazine (1.0 eq) in THF (10 mL) and add dropwise to the

alkoxide solution at 0°C.

Critical Step: Do not add the alkoxide to the pyrazine; the order of addition helps prevent

local excesses that lead to the bis-benzyloxy impurity.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by

TLC (Hexane:EtOAc 9:1).

Workup: Quench with saturated NH₄Cl solution. Extract with Ethyl Acetate (3x). Wash

combined organics with brine, dry over Na₂SO₄, and concentrate.

Purification: Purify via flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

The product elutes after the unreacted starting material but before the bis-substituted

byproduct.

Validation Criteria:

¹H NMR (CDCl₃): Look for the benzyloxy methylene singlet (~5.4 ppm) and two distinct

pyrazine aromatic protons (singlets at ~8.2 ppm and ~8.4 ppm).

Yield Target: 65–75%.

Quality Control & Stability
When sourcing or synthesizing this compound, specific quality attributes must be verified.

Analytical Checkpoints
Test Acceptance Criteria Method

Purity > 97.0% (Area %)
HPLC (C18, ACN/Water

gradient)

Identity Conforms to Structure
¹H NMR, LC-MS (M+H =

221.0)

Residual Solvent < 5000 ppm (THF/EtOAc) GC-Headspace

Water Content < 0.5% Karl Fischer
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Stability & Storage
Benzyl Ether Labile: The benzyl ether is generally stable to basic and oxidative conditions

but is sensitive to strong Lewis acids (e.g., BBr₃) and catalytic hydrogenation.

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Protect from light to

prevent slow degradation of the pyrazine ring.
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To cite this document: BenchChem. [Technical Guide: Sourcing and Application of 2-
(Benzyloxy)-5-chloropyrazine]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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